An In-Depth Technical Guide to 4-(Trifluoromethyl)phenacyl Bromide: Synthesis, Properties, and Applications in Drug Discovery
An In-Depth Technical Guide to 4-(Trifluoromethyl)phenacyl Bromide: Synthesis, Properties, and Applications in Drug Discovery
Introduction: 4-(Trifluoromethyl)phenacyl bromide, also known as 2-bromo-1-[4-(trifluoromethyl)phenyl]ethanone, is a key organic intermediate widely utilized in medicinal chemistry and agrochemical research. Its structure incorporates a reactive α-bromoketone functional group and a trifluoromethyl-substituted phenyl ring. The presence of the trifluoromethyl (-CF3) group is of particular significance, as its incorporation into organic molecules can enhance crucial pharmacokinetic and pharmacodynamic properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications for researchers and professionals in drug development.
Core Properties and Data
The fundamental chemical and physical properties of 4-(Trifluoromethyl)phenacyl bromide are summarized below. This data is essential for its handling, reaction setup, and analytical characterization.
CAS Number: 383-53-9
Table 1: Physicochemical Properties of 4-(Trifluoromethyl)phenacyl Bromide
| Property | Value | Reference(s) |
| Molecular Formula | C₉H₆BrF₃O | --INVALID-LINK-- |
| Molecular Weight | 267.04 g/mol | --INVALID-LINK-- |
| Appearance | White to yellow or orange crystalline powder | --INVALID-LINK-- |
| Melting Point | 45-56 °C | --INVALID-LINK--, --INVALID-LINK-- |
| Boiling Point | 264.2 ± 40.0 °C (Predicted) | --INVALID-LINK-- |
| Density | 1.592 ± 0.06 g/cm³ (Predicted) | --INVALID-LINK-- |
| Solubility | Soluble in Methanol | --INVALID-LINK-- |
| Storage Temperature | 2-8°C | --INVALID-LINK-- |
Table 2: Hazard and Safety Information
| Identifier | Information |
| GHS Pictogram | GHS07 (Exclamation Mark) |
| Signal Word | Warning |
| Hazard Statements | H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation. |
| Precautionary Statements | P261, P264, P280, P302+P352, P305+P351+P338 |
Note: This is not an exhaustive list. Always consult the full Safety Data Sheet (SDS) before handling.[1][2]
Experimental Protocols
Detailed methodologies for the synthesis of 4-(Trifluoromethyl)phenacyl bromide and its subsequent use in forming heterocyclic structures are provided below.
Synthesis of 4-(Trifluoromethyl)phenacyl Bromide
Two common methods for the preparation of the title compound are α-bromination of the corresponding acetophenone and hydration of a haloalkyne.
Method 1: Bromination of 4'-(Trifluoromethyl)acetophenone
This protocol involves the direct bromination of the α-carbon of 4'-(Trifluoromethyl)acetophenone using N-Bromosuccinimide (NBS) as the bromine source.
-
Materials:
-
4'-(Trifluoromethyl)acetophenone (10 mmol)
-
N-Bromosuccinimide (NBS) (11 mmol)
-
Amberlyst 15 ion exchange resin (1 g, catalyst)
-
Ethyl acetate (35 mL)
-
Petroleum ether and Dichloromethane (for column chromatography)
-
-
Procedure:
-
To a 100 mL round-bottom flask, add 4'-(Trifluoromethyl)acetophenone (10 mmol), N-Bromosuccinimide (11 mmol), and ethyl acetate (35 mL).
-
Add Amberlyst 15 ion exchange resin (1 g) to the mixture.
-
Warm the reaction solution to 40°C and stir.
-
Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Upon completion, filter the reaction mixture to remove the Amberlyst 15 resin.
-
Evaporate the filtrate to dryness under reduced pressure.
-
Purify the resulting residue by column chromatography using a petroleum ether/dichloromethane eluent system to yield the final product as white crystals (Typical Yield: 87%).[2]
-
Method 2: Hydration of 1-(Bromoethynyl)-4-(trifluoromethyl)benzene
This alternative synthesis proceeds from a haloalkyne precursor.
-
Materials:
-
1-(Bromoethynyl)-4-(trifluoromethyl)benzene (0.5 mmol)
-
Silver fluoride (AgF) (5 mol%)
-
Water (1 equivalent)
-
Trifluoroacetic acid (TFA) (1 mL)
-
-
Procedure:
-
In a suitable reaction vessel, prepare a mixed solution of 1-(bromoethynyl)-4-(trifluoromethyl)benzene (0.5 mmol), silver fluoride (5 mol%), and water (1 eq.) in trifluoroacetic acid (1 mL).
-
Stir the mixture for 6 hours at 40°C.
-
Upon reaction completion, recover the trifluoroacetic acid by distillation.
-
Purify the residue by column chromatography to afford the target product.[2]
-
Application in Heterocyclic Synthesis: Hantzsch Thiazole Synthesis
4-(Trifluoromethyl)phenacyl bromide is an excellent substrate for the Hantzsch thiazole synthesis, a classic method for preparing thiazole rings.
-
General Protocol for 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole:
-
Materials: 4-(Trifluoromethyl)phenacyl bromide (1 mmol), Thiourea (1.2 mmol), Ethanol (5 mL).
-
Procedure: a. In a round-bottom flask, dissolve 4-(Trifluoromethyl)phenacyl bromide (1 mmol) and thiourea (1.2 mmol) in ethanol (5 mL). b. Reflux the reaction mixture. Reaction times can vary from 30 minutes to 5 hours depending on the specific substrate and scale.[3][4] c. Monitor the reaction by TLC. d. Upon completion, cool the reaction mixture to room temperature or pour over crushed ice to precipitate the product. e. Filter the solid, wash with cold ethanol, and dry. f. Recrystallize from a suitable solvent (e.g., methanol or ethanol) if further purification is needed.
-
Application in Cross-Coupling: Suzuki-Miyaura Reaction
The aryl bromide moiety of 4-(Trifluoromethyl)phenacyl bromide can participate in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form C-C bonds. This allows for further molecular elaboration. The following is a representative protocol adapted from the coupling of a similar substrate, 4-bromoacetophenone.[5][6]
-
General Protocol for Suzuki-Miyaura Coupling:
-
Materials:
-
4-(Trifluoromethyl)phenacyl bromide (or a protected version) (1.0 equiv)
-
Arylboronic acid (1.2-1.5 equiv)
-
Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂, 1-5 mol%)
-
Base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv)
-
Degassed solvent (e.g., 1,4-dioxane/water 4:1, or Toluene/water)
-
-
Procedure: a. To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide, arylboronic acid, palladium catalyst, and base. b. Add the degassed solvent system via syringe. c. Heat the reaction mixture with vigorous stirring (typically 80-120°C). d. Monitor the reaction by TLC or LC-MS. e. After completion, cool the mixture to room temperature. f. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. g. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. h. Purify the crude product by flash column chromatography.
-
Applications in Drug Discovery and Chemical Biology
4-(Trifluoromethyl)phenacyl bromide is a valuable building block for synthesizing molecules with potential therapeutic applications. Its utility stems from its dual reactivity and the beneficial properties imparted by the -CF3 group.
Scaffold for Bioactive Heterocycles
As demonstrated in the experimental section, the compound is a precursor to highly substituted thiazoles and imidazoles.[3][7] These heterocyclic cores are prevalent in a vast number of approved drugs and clinical candidates, exhibiting activities such as:
The trifluoromethyl group on the phenyl ring can enhance the biological activity of these synthesized heterocycles by increasing their metabolic stability (blocking sites of oxidation) and improving their ability to cross cellular membranes (lipophilicity).
Enzyme Inhibition and Signaling Pathways
Phenacyl bromides are known as covalent, active-site-directed inhibitors of various enzymes, most notably phospholipase A₂ (PLA₂).[9] Specifically, trifluoromethyl ketone analogs of arachidonic acid are potent inhibitors of cytosolic phospholipase A₂ (cPLA₂α).[10][11][12] This enzyme is critical in cellular signaling, as it catalyzes the release of arachidonic acid from membrane phospholipids. Arachidonic acid is the precursor to a wide range of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes.
By serving as a scaffold for molecules that mimic these natural substrates, 4-(Trifluoromethyl)phenacyl bromide can be used to develop inhibitors that target the cPLA₂α enzyme. Inhibition of this pathway is a key strategy for developing anti-inflammatory drugs.
References
- 1. matrixscientific.com [matrixscientific.com]
- 2. fishersci.com [fishersci.com]
- 3. Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. ocf.berkeley.edu [ocf.berkeley.edu]
- 6. scribd.com [scribd.com]
- 7. scispace.com [scispace.com]
- 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
- 9. Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2 - PMC [pmc.ncbi.nlm.nih.gov]
- 10. benchchem.com [benchchem.com]
- 11. A potent inhibitor of cytosolic phospholipase A2, arachidonyl trifluoromethyl ketone, attenuates LPS-induced lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Inhibition of cyclooxygenases 1 and 2 by the phospholipase-blocker, arachidonyl trifluoromethyl ketone - PMC [pmc.ncbi.nlm.nih.gov]
